Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate
Overview
Description
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate, also known as TFMPP, is a synthetic compound that has been widely used in scientific research. TFMPP belongs to the class of compounds known as phenethylamines, which are known to have psychoactive effects.
Mechanism Of Action
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate acts as a partial agonist at the 5-HT1A and 5-HT2A receptors. By binding to these receptors, Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate can modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This modulation can lead to changes in mood, anxiety, and cognition.
Biochemical and Physiological Effects:
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate has been shown to have both stimulant and hallucinogenic effects. The stimulant effects of Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate include increased heart rate, blood pressure, and body temperature. The hallucinogenic effects of Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate include altered perception, mood, and thought processes.
Advantages And Limitations For Lab Experiments
One advantage of using Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate in lab experiments is its selective agonistic effects on serotonin receptors. This selectivity allows researchers to study the specific effects of serotonin modulation on behavior and cognition. However, a limitation of using Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate is its potential for abuse and dependence. Therefore, caution must be taken when handling and administering Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate in lab experiments.
Future Directions
For research on Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate include studying its long-term effects, investigating its therapeutic applications, and further understanding its mechanism of action.
Synthesis Methods
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate can be synthesized through a multi-step process starting with 2,5-difluorobenzoic acid. The first step involves the conversion of 2,5-difluorobenzoic acid to 2,5-difluorobenzoyl chloride using thionyl chloride. The resulting compound is then reacted with methylamine to form 2-(methylamino)-5-(difluoromethyl)benzoic acid. Finally, the esterification of 2-(methylamino)-5-(difluoromethyl)benzoic acid with ethanol yields Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate.
Scientific Research Applications
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate has been used in various scientific studies, including studies on the effects of psychoactive compounds on the central nervous system. Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate has been shown to have agonistic effects on serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. These receptors are known to play a role in regulating mood, anxiety, and cognition.
properties
IUPAC Name |
ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO2/c1-3-17-10(16)8-6-7(11(12,13)14)4-5-9(8)15-2/h4-6,15H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIODSCYOZLGLHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)C(F)(F)F)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(methylamino)-5-(trifluoromethyl)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(benzo[d][1,3]dioxol-5-ylmethyl)-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)piperazine-1-carboxamide](/img/structure/B2891344.png)
![[4-Methoxy-3-(morpholine-4-sulfonyl)-phenyl]-acetic acid](/img/structure/B2891347.png)
![4-methoxy-3-[(2-methylcyclohexyl)sulfamoyl]benzoic Acid](/img/structure/B2891350.png)
![N-(1-cyanocyclohexyl)-2-[4-[[4-(trifluoromethoxy)phenyl]methyl]piperazin-1-yl]acetamide](/img/structure/B2891351.png)
![(1R,5S)-8-((2-bromophenyl)sulfonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane](/img/structure/B2891356.png)
![4-{4-[(3-fluorophenyl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B2891359.png)
![(Z)-3-[2-[acetyl(ethyl)amino]-1,3-thiazol-4-yl]-N-(2-bromophenyl)-2-cyanoprop-2-enamide](/img/structure/B2891360.png)
![2-(7-(3,4-dimethoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide](/img/structure/B2891363.png)
![3-[(5-Bromopyrimidin-2-yl)oxymethyl]-N-(oxan-4-yl)piperidine-1-carboxamide](/img/structure/B2891367.png)